N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide

• IUPAC Name: N-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C19H21N5O4/c1-12-10-16(25)22-18(20-12)23-8-6-13(7-9-23)21-17(26)11-24-14-4-2-3-5-15(14)28-19(24)27/h2-5,10,13H,6-9,11H2,1H3,(H,21,26)(H,20,22,25)
• InChI Key: HDSQGQGTGYABBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2CCC(CC2)NC(=O)CN3C4=CC=CC=C4OC3=O
• Molecular Formula: C19H21N5O4
• Molecular Weight: 383.4 g/mol
• CAS No.: 1903168-53-5

Description

N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide is a useful research compound. Its molecular formula is C19H21N5O4 and its molecular weight is 383.408. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Oxazolidinones, a class of compounds to which the queried compound may bear structural resemblance, have been identified as novel antibacterial agents. These agents, including U-100592 and U-100766, demonstrate potent in vitro activities against a variety of clinically important human pathogens. They are particularly effective against methicillin-susceptible and resistant Staphylococcus aureus, Enterococcus species, and Mycobacterium tuberculosis, among others. These compounds maintain their antibacterial activities even in the presence of human serum and show a low frequency of spontaneous mutation, suggesting a reduced risk of resistance development (Zurenko et al., 1996).

Chemical Synthesis and Structure Elucidation

The synthesis and characterization of complex organic compounds, including those with pyrimidine and piperidine structures, are critical for understanding their biological functions and potential applications. For example, the three-component reaction of tautomeric amidines with ferrocenylmethylidene pentanedione has been explored to form polymeric coordination complexes and derivatives, including pyrimidine and piperidone structures (Klimova et al., 2013). Such research contributes to the development of novel compounds with potential applications in materials science and medicinal chemistry.

Potential for Drug Development

Compounds with structures similar to the queried compound have been investigated for their potential in drug development. For instance, piperazinyl oxazolidinones with various heteroaromatic rings have been studied for their antibacterial properties, showing significant efficacy against gram-positive pathogens. This research suggests a potential pathway for developing new antibacterial drugs (Tucker et al., 1998).